Cas no 118468-99-8 (1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde)

1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde structure
118468-99-8 structure
Product Name:1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde
CAS No:118468-99-8
MF:C11H12N2O2
MW:204.225182533264
CID:1100853
PubChem ID:15072057
Update Time:2025-04-20

1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methoxyethyl)-1H-Benzimidazole-2-carboxaldehyde
    • 1-(2-METHOXYETHYL)-1H-BENZO[D]IMIDAZOLE-2-CARBALDEHYDE
    • 1-(2-methoxyethyl)benzimidazole-2-carbaldehyde
    • 1-(2-methoxyethyl)-2-benzimidazolecarboxaldehyde
    • AGN-PC-003MZ3
    • FT-0652206
    • KB-146788
    • SBB069337
    • 1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde
    • AKOS005169734
    • STL426100
    • A803939
    • BBL035054
    • CS-0363364
    • DB-102551
    • 118468-99-8
    • 1-(2-Methoxy-ethyl)-1H-benzoimidazole-2-carbaldehyde
    • DTXSID80567803
    • SCHEMBL19863783
    • VS-12841
    • 1-(2-methoxyethyl)-1H-benzimidazole-2-carbaldehyde
    • Inchi: 1S/C11H12N2O2/c1-15-7-6-13-10-5-3-2-4-9(10)12-11(13)8-14/h2-5,8H,6-7H2,1H3
    • InChI Key: DWFAULYVAZKKPX-UHFFFAOYSA-N
    • SMILES: O(C)CCN1C(C=O)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 204.089877630g/mol
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 44.1Ų

1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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